3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 4-chlorobenzoate

• IUPAC Name: [4-(benzenesulfonyl)-5-methyl-2-phenylpyrazol-3-yl] 4-chlorobenzoate
• InChI: InChI=1S/C23H17ClN2O4S/c1-16-21(31(28,29)20-10-6-3-7-11-20)22(26(25-16)19-8-4-2-5-9-19)30-23(27)17-12-14-18(24)15-13-17/h2-15H,1H3
• InChI Key: REROPWJCSTUVAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)C2=CC=CC=C2)OC(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H17ClN2O4S
• Molecular Weight: 452.9 g/mol

Description

3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 4-chlorobenzoate is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound belongs to the pyrazole family and has a unique structure that makes it a promising candidate for further research.

Scientific Research Applications

Synthesis Methods

• Tandem Reaction Strategies : A method for synthesizing 4-methylene-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole using propargyl alcohol and N-sulfonylhydrazone is described, highlighting the potential for creating derivatives of 3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl compounds (Zhu et al., 2011).

• Synthesis of Pharmaceutically Important Heteroaromatics : Research on preparing 5-substituted pyrazoles and pyrimethamine from similar compounds suggests potential methods for synthesizing 3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl derivatives for pharmaceutical applications (Yokoyama et al., 1984).

• Green Synthesis Approaches : Utilizing disulfonic acid imidazolium chloroaluminate as a catalyst, a method for green synthesis of pyrazole derivatives has been developed. This approach could be adapted for synthesizing environmentally friendly variants of the target compound (Moosavi‐Zare et al., 2013).

Biological Activities

• Antimicrobial Applications : Certain derivatives of 3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol, similar to the compound , have been studied for their antimicrobial properties, suggesting potential applications in this field (El‐Wahab et al., 2015).

• Antihyperglycemic Agents : Research on compounds with structural similarities indicates potential use as antihyperglycemic agents, offering insights into possible medical applications (Kees et al., 1996).

• Fungicide Development : The synthesis of a novel fungicide that incorporates a pyrazole ring system suggests that the target compound could have applications in agriculture or fungicide development (Liu et al., 2011).